Cas no 1361757-84-7 (Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate)

• Product Name: Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate
• CAS No: 1361757-84-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 2855049
• Update Time: 2025-06-14

Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)9-4-5-11(16)17-12(9)8-3-2-7(14)6-10(8)15/h2-6H,1H3
• InChI Key： XASLEYVGPCWQRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C(=O)OC)=CC=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate

Recent Advances in the Study of Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate (CAS: 1361757-84-7)

Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate (CAS: 1361757-84-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This compound, characterized by its nicotinate core and dichlorophenyl substituents, has been the subject of recent studies aimed at elucidating its biological activity, pharmacokinetic properties, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and optimization of Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate, with particular emphasis on improving its yield and purity. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), to isolate and characterize the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies. Additionally, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm the structural integrity of the compound.

In vitro and in vivo studies have explored the biological activity of Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate, with promising results indicating its potential as an antimicrobial and anti-inflammatory agent. For instance, recent research has demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve the inhibition of key bacterial enzymes, although further investigations are needed to fully elucidate this pathway. Moreover, preliminary data suggest that the compound may modulate inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory conditions.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate. These studies have revealed favorable bioavailability and metabolic stability, with the compound exhibiting a half-life conducive to once-daily dosing. However, challenges remain in optimizing its solubility and minimizing potential off-target effects. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation, to address these issues and enhance the compound's therapeutic index.

The therapeutic potential of Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate extends beyond infectious diseases and inflammation. Recent findings suggest its applicability in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies indicate that the compound may induce apoptosis via the mitochondrial pathway, although further research is required to validate these observations and identify potential biomarkers for patient stratification. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.

In conclusion, Methyl 6-chloro-2-(2,4-dichlorophenyl)nicotinate (CAS: 1361757-84-7) represents a promising candidate for multiple therapeutic applications. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid the groundwork for future preclinical and clinical studies. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for infectious diseases, inflammatory disorders, and cancer. Continued investment in its development is warranted to fully realize its potential and address the remaining challenges in its formulation and delivery.